Cas no 21787-91-7 (1H-Imidazole-1-ethanol,2-nitro-a-[(2,2,2-trifluoroethoxy)methyl]-)

• Product Name: 1H-Imidazole-1-ethanol,2-nitro-a-[(2,2,2-trifluoroethoxy)methyl]-
• CAS No: 21787-91-7
• MF: C₈H₁₀F₃N₃O₄
• MW: 269.17791223526
• CID: 255203
• PubChem ID: 89534
• Update Time: 2025-04-19

1H-Imidazole-1-ethanol,2-nitro-a-[(2,2,2-trifluoroethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol,2-nitro-a-[(2,2,2-trifluoroethoxy)methyl]-
• 1-(2-nitroimidazol-1-yl)-3-(2,2,2-trifluoroethoxy)propan-2-ol
• 2-NITRO-ALPHA-[(2,2,2-TRIFLUOROETHOXY)METHYL]-IMIDAZOLE-1-ETHANOL
• 1-(2-Nitro-1-imidazoyl)-3-(2,2,2-trifluoroethoxy)-2-propanol
• 1-(2-nitro-imidazol-1-yl)-3-(2,2,2-trifluoro-ethoxy)-propan-2-ol
• 1-[2-hydroxy-3-(2,2,2-trifluoroethoxy)propyl]-2-nitroimidazole
• Ro 07-2044
• TF-MISO
• 2-Nitro-alpha-[(2,2,2-trifluoroethoxy)methyl]imidazole-1-ethanol
• 1H-Imidazole-1-ethanol, 2-nitro-alpha-((2,2,2-trifluoroethoxy)methyl)-
• Imidazole-1-ethanol, 2-nitro-alpha-((2,2,2-trifluoroethoxy)methyl)-
• BRN 0543124
• MJAYBDARRXBLER-UHFFFAOYSA-N
• DTXSID30875728
• 1-(2-nitro-1-imidazolyl)-3-(2,2,2-trifluoroethoxy)-2-propanol
• 21787-91-7
• FT-0659152
• 1(2-OH-6-CF3-ETOPR)-2-NO2-IMIDAZOLE
• A815662
• 1-(2-Nitro-1H-imidazol-1-yl)-3-(2,2,2-trifluoroethoxy)propan-2-ol
• AKOS015914049
• 1-(2-nitroimidazol-1-yl)-3-[2,2,2-tris(fluoranyl)ethoxy]propan-2-ol
• SCHEMBL9724605

• Inchi： 1S/C8H10F3N3O4/c9-8(10,11)5-18-4-6(15)3-13-2-1-12-7(13)14(16)17/h1-2,6,15H,3-5H2
• InChI Key： MJAYBDARRXBLER-UHFFFAOYSA-N
• SMILES： FC(COCC(CN1C=CN=C1[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 269.06200
• Monoisotopic Mass: 269.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 93.1A^2

Experimental Properties

• Density: 1.56
• Boiling Point: 449 ºC
• Flash Point: 225 ºC
• Refractive Index: 1.516
• PSA: 93.10000
• LogP: 1.25430